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Compound of Interest |

Compound Name: (-)-20-Deoxocarnosol

CAS No.: 94529-97-2

Cat. No.: B1217706
. J
Executive Summary: Immediate Action Card

Parameter Critical Directive

Chemical Class Bioactive Diterpenoid (Cytotoxic Potential)

Cytotoxicity: Handling requires High Potency
Primary Hazard Compound (HPC) safety protocols. Avoid

inhalation of dust.[1]

_ High-Temperature Incineration (via licensed
Disposal Method
hazardous waste contractor).

STRICTLY PROHIBITED.[2] Do not release into

Drain Disposal )
sanitary sewer systems.[3]

Do not sweep dry dust. Use wet-wiping or
Spill Response HEPA-vacuum methods to prevent

aerosolization.

Chemical Profile & Hazard Identification

To dispose of (-)-20-Deoxocarnosol safely, one must first understand its reactivity and
biological activity. It is not merely an organic solid; it is a functionalized diterpene with
documented biological activity.
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o Compound Nature: (-)-20-Deoxocarnosol is a structural analogue of carnosol, found in
Salvia species. It possesses a phenanthrene-based structure with lactone or hydroxyl
functionalities.

» Bioactivity & Risk: Research indicates this compound exhibits cytotoxicity and antiprotozoal
activity [1, 2]. Consequently, it cannot be treated as "general organic trash." It must be
managed as a bioactive hazardous substance to prevent environmental leaching and
unintended biological effects.

e Physical State: Typically a white to off-white powder. The primary exposure risk during
disposal is dust inhalation, which can deliver a potent dose directly to the respiratory
epithelium.

Personal Protective Equipment (PPE) & Engineering
Controls

Before initiating any disposal or waste transfer procedure, the following barrier protections must
be verified.

Engineering Controls

o Primary Barrier: All solid handling (weighing, waste transfer) must occur inside a Chemical
Fume Hood or a Biological Safety Cabinet (Class Il) to capture aerosols.

e Secondary Barrier: Lab space should be under negative pressure relative to the corridor.

Required PPE

o Respiratory: If work outside a hood is unavoidable (e.g., spill cleanup), use a N95 or P100
respirator.

o Dermal: Double nitrile gloves (minimum thickness 0.11 mm). The outer glove should be
changed immediately upon contamination.

e Ocular: Chemical splash goggles. Standard safety glasses are insufficient for powder
handling where airborne particulates are a risk.
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Step-by-Step Disposal Protocol

This protocol segregates waste based on physical state to ensure compliance with RCRA
(Resource Conservation and Recovery Act) and local environmental standards.

Scenario A: Solid Waste (Pure Substance)

o Applicability: Expired powder, contaminated weighing boats, or spill cleanup debris.

e Protocol:

o Containment: Place the solid material into a wide-mouth high-density polyethylene (HDPE)
jar.

o Labeling: Affix a hazardous waste label.

» Constituents: "(-)-20-Deoxocarnosol (Diterpene)"

» Hazard Checkbox: Toxic / Irritant.

= Note: Add "Cytotoxic / Bioactive" to the comments section.
o Segregation: Do not mix with oxidizers or strong acids.

o Final Disposition: Transfer to the institution's hazardous waste accumulation area for
incineration.

Scenario B: Liquid Waste (Solutions)

o Applicability: Mother liquors, HPLC fractions, or dissolved stock solutions (e.g., in DMSO,
Ethanol, or Methanol).

e Protocol:
o Solvent Identification: Determine the primary solvent.
» Halogenated (e.g., Dichloromethane, Chloroform).

» Non-Halogenated (e.g., Methanol, DMSO, Acetone).
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o Collection: Pour into the appropriate solvent waste carboy.

o Rinsing: Triple-rinse the original container with a compatible solvent. Add rinsate to the
waste carboy.

o Precipitation Check: Ensure the compound does not precipitate and clog the waste
container neck. If precipitation is likely, dispose of the entire container as solid waste
(Scenario A).

Scenario C: Contaminated Sharps & Glassware

o Sharps: Needles/syringes used with the compound must go into a Biohazard/Sharps
container destined for incineration, not standard trash.

o Glassware: If heavily contaminated and difficult to clean, dispose of the glass itself into a
rigid hazardous waste bucket.

Visualizing the Waste Stream Logic

The following decision tree illustrates the segregation logic required to prevent cross-
contamination and ensure regulatory compliance.
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Waste Generation:
(-)-20-Deoxocarnosol

Determine Physical State
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Final Disposition:
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Figure 1: Decision matrix for segregating (-)-20-Deoxocarnosol waste streams to ensure
proper incineration.
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Spill Management & Decontamination

Accidental release of (-)-20-Deoxocarnosol requires a specific response to prevent
aerosolization of the cytotoxic powder.

The "Wet-Wipe" Method

Never dry sweep. Dry sweeping generates dust, which increases inhalation risk.
 |solate: Evacuate the immediate area. Post "Do Not Enter" signage.
o Protect: Don PPE (Goggles, Double Gloves, N95 mask/respirator).

» Dampen: Cover the spill with paper towels soaked in 70% Ethanol or water. This suppresses
dust.[1]

e Collect: Gently scoop the damp material into a hazardous waste bag/jar.
o Clean: Wipe the surface 3 times with ethanol/soap solution.

 Verify: Visually inspect for residue. Use a UV lamp if available (many diterpenes fluoresce or
absorb UV) to check for traces.

f 2. Don PPE 3. Wet Method q
Spill Detected 1. Isolate Area (Resp + Double Gloves) (Cover with damp towels) 4. Scoop to Waste Jar 5. Triple Wash Surface

\A

Click to download full resolution via product page

Figure 2: Sequential workflow for managing dry powder spills to minimize aerosol generation.

Regulatory Compliance & Documentation

» RCRA Classification: While (-)-20-Deoxocarnosol is not explicitly P-listed or U-listed, it falls
under Process Waste rules. Due to its cytotoxicity, it must be characterized as hazardous
based on the "Toxicity" characteristic if testing proves it leachable, or simply managed as
hazardous waste as a Best Management Practice (BMP) [3].
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o SDS Availability: If a specific SDS for (-)-20-Deoxocarnosol is unavailable from your vendor,
use the SDS for Carnosol (CAS 465-42-9) as a surrogate for hazard estimation, noting the
structural similarity but accounting for potentially higher cytotoxicity [4].

o Documentation: Maintain a log of waste generation including mass/volume and date. This is
critical for "Cradle-to-Grave" tracking required by environmental agencies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. teknova-sds.s3.us-west-1.amazonaws.com [teknova-sds.s3.us-west-1.amazonaws.com|

2. 7.2 Organic Solvents | Environment, Health and Safety [ehs.cornell.edu]

3. carlroth.com [carlroth.com]

 To cite this document: BenchChem. [(-)-20-Deoxocarnosol: Operational Disposal & Handling
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217706#20-deoxocarnosol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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